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Compound of Interest

Compound Name: 2-Bromo-3-phenylpropanoic acid

Cat. No.: B093534 Get Quote

An In-Depth Technical Guide to the Material Safety of 2-Bromo-3-phenylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 2-Bromo-3-
phenylpropanoic acid (CAS No. 16503-53-0), a compound of interest in various research and

development applications. The following sections detail its hazards, safe handling protocols,

and emergency procedures to ensure the safety of laboratory personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromo-3-phenylpropanoic acid
is presented below. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₉H₉BrO₂ [1]

Molecular Weight 229.07 g/mol [1]

CAS Number 16503-53-0 [1][2]

Appearance Off-white powder [3]

Melting Point 200 °C (392 °F) [3]

Purity ≥95% [2]

Storage Temperature 2-8°C

Hazard Identification and GHS Classification
2-Bromo-3-phenylpropanoic acid is classified as a hazardous substance. The GHS

classification indicates that it can cause significant health effects upon exposure.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Signal Word: Danger[1]

Hazard Pictograms:

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial when working with 2-Bromo-3-
phenylpropanoic acid to minimize exposure and ensure a safe laboratory environment.
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Handling Procedures
Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust or vapors.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[5]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use.[4]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4]

Hygiene: Wash hands thoroughly after handling. Avoid eating, drinking, or smoking in the

laboratory.[6]

Dust Formation: Minimize the generation and accumulation of dust.[7]

Storage Conditions
Container: Store in a tightly closed container in a dry and cool place.[4]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]

Ventilation: The storage area should be well-ventilated.[4]

Emergency Procedures
In the event of accidental exposure or release, the following procedures should be followed

immediately.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment, including a respirator, chemical-resistant gloves, and safety goggles.

Avoid breathing dust.[8]

Environmental Precautions: Prevent the substance from entering drains.[9]

Containment and Cleanup:

Ventilate the area of the spill.

Sweep up the spilled material, avoiding dust generation.[7]

Place the collected material into a suitable, closed container for disposal.[4]

Clean the spill area with appropriate materials.

Dispose of waste in accordance with local, state, and federal regulations.[4]

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[3]

Conditions to Avoid: No specific conditions to avoid have been reported.[3]

Incompatible Materials: Strong oxidizing agents and strong bases.[3]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products such as carbon oxides and hydrogen bromide gas may be formed.[3]
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Toxicological Information
Detailed toxicological data for 2-Bromo-3-phenylpropanoic acid is not readily available.

However, based on its GHS classification, it is known to cause severe skin burns, serious eye

damage, and respiratory irritation.[1][10] The health hazards have not been fully investigated,

and the material should be handled as a potentially harmful substance.[11]

Visualized Workflows
The following diagrams illustrate the recommended workflows for emergency first-aid

procedures and the handling of accidental spills.

Exposure Type Immediate Action

Medical Treatment

Inhalation Move to Fresh Air

Skin Contact Remove Contaminated Clothing

Eye Contact Rinse Eyes with Water

Ingestion Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for First-Aid Measures Following Exposure.
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Accidental Spill Occurs

Evacuate Area & Ensure Ventilation

Wear Appropriate PPE

Contain Spill & Prevent Entry into Drains

Sweep Up Material (Avoid Dust)

Place in Closed Container for Disposal

Clean Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Step-by-Step Protocol for Accidental Spill Cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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